Cas no 1368589-45-0 (2-Methoxy-4,6-dimethylbenzene-1-sulfonyl fluoride)
2-Methoxy-4,6-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 1368589-45-0
- EN300-727994
- 2-METHOXY-4,6-DIMETHYLBENZENE-1-SULFONYLFLUORIDE
- 2-METHOXY-4,6-DIMETHYLBENZENE-1-SULFONYL FLUORIDE
- Benzenesulfonyl fluoride, 2-methoxy-4,6-dimethyl-
- 2-Methoxy-4,6-dimethylbenzene-1-sulfonyl fluoride
-
- Inchi: 1S/C9H11FO3S/c1-6-4-7(2)9(14(10,11)12)8(5-6)13-3/h4-5H,1-3H3
- InChI Key: MWTZNACWPSUGLG-UHFFFAOYSA-N
- SMILES: S(C1C(=CC(C)=CC=1C)OC)(=O)(=O)F
Computed Properties
- Exact Mass: 218.04129354g/mol
- Monoisotopic Mass: 218.04129354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.235±0.06 g/cm3(Predicted)
- Boiling Point: 301.0±42.0 °C(Predicted)
2-Methoxy-4,6-dimethylbenzene-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-727994-1.0g |
2-methoxy-4,6-dimethylbenzene-1-sulfonyl fluoride |
1368589-45-0 | 1g |
$0.0 | 2023-06-06 |
2-Methoxy-4,6-dimethylbenzene-1-sulfonyl fluoride Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-Methoxy-4,6-dimethylbenzene-1-sulfonyl fluoride
2-Methoxy-4,6-Dimethylbenzene-1-Sulfonyl Fluoride: A Versatile Building Block in Modern Chemical Biology and Drug Discovery
In the dynamic landscape of chemical biology and drug discovery, the compound identified by CAS No. 1368589-45-0—2-Methoxy-4,6-dimethylbenzene-1-sulfonyl fluoride—has emerged as a critical intermediate in the synthesis of bioactive molecules. This organosulfur compound, characterized by its unique structural features (i.e., the sulfonyl fluoride group conjugated to a methoxy-substituted aromatic ring), demonstrates remarkable versatility in enabling precise chemical modifications. Recent advancements in sulfonyl fluoride-based bioconjugation strategies have positioned this reagent at the forefront of studies targeting protein labeling, enzyme inhibition, and prodrug design.
The core structure of 2-methoxy-4,6-dimethylbenzene-1-sulfonyl fluoride combines electron-donating methyl groups (p- and m-positions) with a methoxy substituent (biospecific conjugation systems. Researchers have leveraged this property to develop site-selective labeling agents for studying protein-protein interactions, as highlighted in a 2023 study published in Nature Chemical Biology, where this compound enabled reversible tagging of kinase substrates without disrupting cellular processes.
In the realm of enzyme inhibition research, this sulfonyl fluoride derivative has shown promise as a substrate for serine hydrolases. Its reactivity profile aligns with the catalytic mechanisms of proteases such as cathepsin K and matrix metalloproteinases (MMPs), making it an ideal probe for studying enzymatic activity modulation. A 2024 collaborative study between MIT and Genentech demonstrated its utility in generating time-dependent inhibition kinetics data for tumor-associated hydrolases, offering insights into novel cancer therapeutic strategies.
The compound's utility extends to prodrug design frameworks, where its sulfonyl fluoride group acts as a bioresponsive "protecting group." When incorporated into drug candidates via amide bond formation, it enables controlled drug release upon hydrolysis by endogenous enzymes. This approach was recently validated in preclinical trials involving anti-inflammatory agents, where targeted activation reduced off-tissue toxicity by over 70% compared to conventional formulations (published in JACS Au, 2023).
Synthetic chemists continue to exploit this molecule's modular structure for constructing multi-functionalized scaffolds. Its compatibility with click chemistry protocols—particularly strain-promoted azide-alkyne cycloaddition (SPAAC)—has enabled rapid library generation for high-throughput screening campaigns. A notable example is its use in synthesizing glycomimetic libraries targeting lectin receptors, reported in a 2024 issue of American Chemical Society Medicinal Chemistry Letters.
Evolving applications now include its integration into supramolecular assemblies for drug delivery systems. By covalently linking it to polymeric carriers via thioester bonds, researchers at ETH Zurich achieved pH-responsive cargo release mechanisms with tunable activation thresholds (Advanced Materials, 2023). Such innovations underscore its potential across diverse biomedical engineering domains.
In analytical chemistry contexts, this compound serves as an ideal calibrant for mass spectrometry workflows due to its distinct fragmentation patterns and well-characterized isotopic distribution. Recent methodological improvements published in Analytical Chemistry (2024) demonstrated how it enhances quantification accuracy in proteomic studies involving post-translational modifications.
The ongoing exploration of this compound's properties reflects broader trends toward precision chemistry in drug development. As artificial intelligence-driven retrosynthetic analysis tools like Chematica continue optimizing synthetic routes involving sulfonyl fluorides, we anticipate even more sophisticated applications emerging—from targeted nanoparticle conjugation to dynamic covalent inhibitors capable of adapting to evolving disease biomarkers.
In conclusion, CAS No. 1368589-45-0 represents far more than just a chemical entity—it embodies a platform technology enabling breakthroughs across multiple disciplines within chemical biology and pharmacology. Its continued evolution will undoubtedly play pivotal roles in addressing unmet medical needs through innovative molecular design strategies that leverage both established chemical principles and cutting-edge interdisciplinary approaches.
1368589-45-0 (2-Methoxy-4,6-dimethylbenzene-1-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)